Cas no 2229556-90-3 (2-chloro-3-(oxiran-2-yl)methylquinoline)

• Product Name: 2-chloro-3-(oxiran-2-yl)methylquinoline
• CAS No: 2229556-90-3
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 5815163
• PubChem ID: 165740407
• Update Time: 2025-05-25

2-chloro-3-(oxiran-2-yl)methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(oxiran-2-yl)methylquinoline
• EN300-1992104
• 2-chloro-3-[(oxiran-2-yl)methyl]quinoline
• 2229556-90-3

• Inchi： 1S/C12H10ClNO/c13-12-9(6-10-7-15-10)5-8-3-1-2-4-11(8)14-12/h1-5,10H,6-7H2
• InChI Key： RRAVFCAZMSXCKZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)CC1CO1

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-chloro-3-(oxiran-2-yl)methylquinoline

2-Chloro-3-(Oxiran-2-yl)methylquinoline: A Comprehensive Overview

The compound 2-chloro-3-(oxiran-2-yl)methylquinoline, with the CAS number NO2229556-90-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of quinoline, a heterocyclic aromatic system, with a chlorine substituent at the 2-position and an epoxide (oxirane) group attached via a methylene bridge at the 3-position. The unique combination of these functional groups imparts distinctive chemical properties and opens up a wide range of potential applications.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anti-cancer agents. The presence of the epoxide group in 2-chloro-3-(oxiran-2-yl)methylquinoline introduces additional reactivity, making it a promising candidate for exploring novel therapeutic interventions. For instance, researchers have investigated the ability of this compound to interact with DNA, potentially leading to anti-tumor activity. These findings underscore the need for further exploration into its pharmacokinetic properties and bioavailability.

In addition to its pharmaceutical potential, 2-chloro-3-(oxiran-2-yl)methylquinoline has also been studied for its role in organic synthesis. The epoxide group serves as a versatile building block for constructing complex molecules, enabling chemists to design intricate architectures with tailored functionalities. Recent advancements in catalytic asymmetric epoxidation have further enhanced the synthetic utility of this compound, making it a valuable intermediate in the construction of natural product analogs and bioactive molecules.

The synthesis of 2-chloro-3-(oxiran-2-yl)methylquinoline typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the Friedel-Crafts alkylation of quinoline derivatives followed by epoxidation using peracid reagents. Researchers have optimized these protocols to achieve high yields and selectivities, ensuring scalability for potential industrial applications.

From an environmental perspective, understanding the fate and transport of NO2229556-90-3 in natural systems is crucial for assessing its ecological impact. Studies have shown that quinoline derivatives can undergo various transformation processes under environmental conditions, including photodegradation and microbial metabolism. The presence of substituents like chlorine and epoxide groups may influence these pathways, necessitating further research to evaluate their persistence and bioaccumulation potential.

In conclusion, 2-chloro-3-(oxiran-2-yl)methylquinoline represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors. As scientists continue to unravel its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.